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Compound of Interest

Compound Name: Diethylamine hydrochloride

Cat. No.: B041361

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Diethylamine hydrochloride ((CzHs)2NH-HCI), a crystalline solid, is a versatile and widely
utilized precursor in organic synthesis.[1] Its stability, ease of handling compared to the volatile
free base diethylamine, and its ability to act as a source of the diethylamino moiety make it an
indispensable reagent in the synthesis of a diverse array of organic compounds. This technical
guide provides a comprehensive overview of the applications of diethylamine hydrochloride,
with a focus on its role in the pharmaceutical and chemical industries. Detailed experimental
protocols, quantitative data, and mechanistic pathways are presented to assist researchers in
leveraging this key synthetic building block.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of diethylamine hydrochloride is
crucial for its effective use in synthesis.
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Property Value Reference
CAS Number 660-68-4 [1]
Molecular Formula C4H12CIN [2]
Molecular Weight 109.60 g/mol [2]

White to off-white crystalline
Appearance [3]

powder
Melting Point 223-227 °C (decomposes) [3]

Highly soluble in water (>600
N g/L at 25°C), ethanol, and
Solubility . ) [3]
methanol; insoluble in non-

polar solvents.

~10.9 (for the
pKa : o [3]
diethylammonium ion)

Core Applications in Organic Synthesis

Diethylamine hydrochloride serves as a crucial reagent in several key organic
transformations, most notably the Mannich reaction, and in the synthesis of important active
pharmaceutical ingredients (APIs) and other valuable chemicals.

The Mannich Reaction: A Cornerstone of C-C Bond
Formation

The Mannich reaction is a three-component condensation involving an active hydrogen
compound (the substrate), formaldehyde, and a secondary amine, typically provided as its
hydrochloride salt.[4] Diethylamine hydrochloride is frequently employed in this reaction to
introduce a diethylaminomethyl group onto the substrate.

General Reaction Scheme:
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Caption: General workflow of the Mannich reaction.
Mechanism of the Mannich Reaction:

The reaction proceeds through the initial formation of an electrophilic iminium ion
(Eschenmoser's salt) from the reaction of diethylamine (liberated from its salt) and
formaldehyde. The active hydrogen compound then acts as a nucleophile, attacking the
iminium ion to form the final Mannich base.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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